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Compound of Interest

Compound Name: D-Psicose-d

Cat. No.: B12402512

Essential Safety and Handling Guide for D-
Psicose

This guide provides crucial safety and logistical information for laboratory personnel handling
D-Psicose (also known as D-Allulose). Adherence to these procedures is vital for ensuring a
safe laboratory environment and proper management of this compound.

Personal Protective Equipment (PPE)

When handling D-Psicose, the following personal protective equipment is mandatory to
minimize exposure and ensure personal safety.
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PPE Category Item Specifications

Must conform to OSHA's 29
Eye and Face Protection Safety glasses or goggles CFR 1910.133 or European
Standard EN166.[1]

Nitrile or latex gloves are
Hand Protection Chemical-resistant gloves suitable for handling the solid
form and its solutions.[2]

A standard lab coat is sufficient
Body Protection Laboratory coat to prevent skin contact with the
solid material.[1]

Use in a well-ventilated area. If
) ) ) dust formation is significant, a
Respiratory Protection Not generally required ]
NIOSH-approved respirator for

dusts may be used.[1]

Operational Plan: Step-by-Step Handling
Procedures

Follow these detailed steps for the safe handling of D-Psicose from receipt to use in

experimental protocols.
1. Receiving and Storage:
o Upon receipt, inspect the container for any damage or leaks.

» Store the container in a tightly sealed, dry, cool, and well-ventilated area.[2] Some suppliers
recommend refrigeration.[1]

o Keep D-Psicose away from strong oxidizing agents, as they are incompatible.[1]
2. Weighing and Preparation of Solutions:

e Conduct all weighing and solution preparation in a well-ventilated area, such as a chemical
fume hood, to avoid inhalation of any airborne dust.[2]
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o Before handling, ensure you are wearing the appropriate PPE (safety glasses, gloves, and a

lab coat).

e To minimize dust formation, handle the solid material gently.[1]

« If preparing a solution, slowly add the D-Psicose to the solvent (e.g., water) while stirring to

facilitate dissolution and prevent splashing. D-Psicose is soluble in water.

3. Experimental Use:

» Handle all solutions containing D-Psicose with the same care as the solid material, using

appropriate PPE.

e Avoid generating aerosols or mists from solutions.

e |n case of accidental contact, follow the first-aid measures outlined below.

First-Aid Measures

Exposure Route

First-Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, also under the eyelids.

Seek medical attention.[1][3]

Skin Contact

Wash off immediately with soap and plenty of

water. Remove any contaminated clothing.[2][3]

Clean mouth with water and drink plenty of

Ingestion water afterwards. Do not induce vomiting. Seek
medical attention if symptoms occur.[1][3]
If dust is inhaled, move the person into fresh air.
Inhalation If not breathing, give artificial respiration.

Consult a physician.[3]

Disposal Plan

Proper disposal of D-Psicose and its waste is essential to prevent environmental

contamination.
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» Solid Waste: Collect solid D-Psicose waste and any contaminated materials (e.g., weighing
paper, gloves) in a designated, sealed container.[1][2]

 Liquid Waste: Aqueous solutions of D-Psicose can typically be disposed of down the drain
with copious amounts of water, provided this is in accordance with local regulations. For
solutions containing other hazardous materials, dispose of them as chemical waste following
institutional guidelines.

o General Guidance: Adhere to all federal, state, and local regulations for chemical disposal.
Do not let the chemical enter drains if it can be avoided, and prevent discharge into the
environment.[2]

D-Psicose Safe Handling Workflow
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D-Psicose Safe Handling Workflow
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Caption: Workflow for the safe handling of D-Psicose.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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d]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12402512#personal-protective-equipment-for-
handling-d-psicose-d]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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